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Compound of Interest

Compound Name: fosfomycin calcium

Cat. No.: B1167986

Fosfomycin Calcium: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fosfomycin calcium is the calcium salt of fosfomycin, a broad-spectrum antibiotic with a
unigue mechanism of action that involves the inhibition of bacterial cell wall synthesis. This
document provides a detailed overview of fosfomycin calcium, including its chemical
identifiers, physicochemical properties, and mechanism of action. Furthermore, it outlines key
experimental protocols relevant to its study and application in research and development.

Chemical Identifiers and Physicochemical
Properties

Fosfomycin calcium is available in both anhydrous and monohydrate forms, each with distinct
chemical identifiers. It is crucial to distinguish between these forms for accurate experimental
design and interpretation.

Table 1: Chemical Identifiers for Fosfomycin Calcium
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Identifier

Anhydrous Fosfomycin
Calcium

Fosfomycin Calcium
Monohydrate

CAS Number

26016-98-8[1][2][3][4]

26469-67-0[5][6][7][8][9][10]

Molecular Formula

CsHsCaO4P[3][11]

CsHsCa04P-H20[7][10]

Molecular Weight 176.12 g/mol [3][11] 194.14 g/mol [5][6][7][10]
calcium;[(2R,3S)-3- calcium;[(2R,3S)-3-

IUPAC Name methyloxiran-2- methyloxiran-2-
yl]phosphonate[11] yllphosphonate;hydrate[5][6][7]
YMZIBIPWTXJIQMR- MSHCINMVQZDXTG-

InChl Key

LJUKVTEVSA-L[2]

JSTPYPERSA-L[5]

SMILES String

[Cat++].CC1OC1P([O-])
([6-)=0

[Ca+2].C[C@@H]10[C@@H]
1P(=0)([O-D[O-][7]

PubChem CID

93095[11]

11954232[6]

Table 2: Physicochemical Properties of Fosfomycin Calcium

Property Value
Appearance White or almost white powder[1]
Slightly soluble in water; practically insoluble in
. acetone, methanol, and methylene chloride.[12]
Solubility

The anhydrous form is described as soluble in

water.[2]

Storage Temperature

2-8°C or -20°C[10]

Mechanism of Action: Inhibition of Bacterial Cell

Wall Synthesis

Fosfomycin exerts its bactericidal activity by inhibiting the initial step in the biosynthesis of

peptidoglycan, a critical component of the bacterial cell wall.[13] It specifically targets and
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irreversibly inhibits the enzyme UDP-N-acetylglucosamine enolpyruvyl transferase, commonly
known as MurA.[14][15][16]

The mechanism of inhibition involves fosfomycin acting as an analog of phosphoenolpyruvate
(PEP), the natural substrate of MurA.[14][16] Fosfomycin covalently binds to a cysteine residue
(Cys115 in E. coli) in the active site of the MurA enzyme.[13][16] This binding prevents the
formation of UDP-N-acetylglucosamine-3-O-enolpyruvate from UDP-N-acetylglucosamine
(UDP-GIcNAc) and PEP, thereby blocking the synthesis of peptidoglycan and leading to
bacterial cell lysis.[13]
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Mechanism of fosfomycin action on MurA.

Experimental Protocols
Fosfomycin Susceptibility Testing: Agar Dilution Method

The agar dilution method is the gold standard for determining the minimum inhibitory
concentration (MIC) of fosfomycin.[17] A critical component of this assay is the supplementation
of the Mueller-Hinton Agar (MHA) with glucose-6-phosphate (G6P) to enhance the uptake of
fosfomycin by the bacteria.[17][18]

Materials:
o Fosfomycin calcium powder

e Mueller-Hinton Agar (MHA)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5287057/
https://pubs.acs.org/doi/10.1021/acs.biochem.4c00522
https://www.benchchem.com/pdf/The_Molecular_Basis_of_Fosfomycin_s_Irreversible_Inhibition_of_MurA_A_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5287057/
https://www.benchchem.com/pdf/The_Molecular_Basis_of_Fosfomycin_s_Irreversible_Inhibition_of_MurA_A_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4790336/
https://www.benchchem.com/pdf/The_Molecular_Basis_of_Fosfomycin_s_Irreversible_Inhibition_of_MurA_A_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4790336/
https://www.benchchem.com/product/b1167986?utm_src=pdf-body-img
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Fosfomycin_Susceptibility_Testing_by_Agar_Dilution_Method.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Fosfomycin_Susceptibility_Testing_by_Agar_Dilution_Method.pdf
https://pubmed.ncbi.nlm.nih.gov/1929270/
https://www.benchchem.com/product/b1167986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Glucose-6-phosphate (G6P)

o Sterile petri dishes

 Sterile saline (0.85%)

e McFarland 0.5 turbidity standard

o Bacterial cultures (test and quality control strains)
¢ Incubator (35 £ 2°C)

Procedure:

o Media Preparation: Prepare MHA according to the manufacturer's instructions. Autoclave
and cool to 45-50°C. Aseptically add G6P to a final concentration of 25 ug/mL.

o Fosfomycin Plate Preparation: Prepare serial twofold dilutions of fosfomycin in a sterile
diluent. Add a defined volume of each fosfomycin dilution to molten MHA supplemented with
G6P to achieve the desired final concentrations. Pour the agar into sterile petri dishes and
allow them to solidify.

¢ Inoculum Preparation: From a fresh culture, suspend several colonies in sterile saline. Adjust
the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 108
CFU/mL).

« Inoculation: Spot a standardized volume of the bacterial suspension onto the surface of each
fosfomycin-containing agar plate and a growth control plate (no antibiotic).

 Incubation: Incubate the plates at 35 £+ 2°C for 16-20 hours.

e Result Interpretation: The MIC is the lowest concentration of fosfomycin that completely
inhibits visible growth of the organism.
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Workflow for fosfomycin agar dilution susceptibility testing.

Chemical Synthesis of Fosfomycin
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The chemical synthesis of fosfomycin has been approached through various routes. One
common strategy involves the epoxidation of a propenylphosphonic acid derivative. For
instance, the synthesis can start from cis-1-propenylphosphonic acid, which undergoes
epoxidation to yield a racemic mixture of fosfomycin and its enantiomer. The desired (-)-
fosfomycin is then resolved.

Another approach involves the asymmetric synthesis to directly obtain the desired enantiomer.
This can be achieved through methods like the Sharpless asymmetric dihydroxylation of an
(E)-1-propenylphosphonate derivative, followed by several steps to form the epoxide ring.

Conclusion

Fosfomycin calcium remains a clinically relevant antibiotic due to its unique mechanism of
action and its activity against a broad spectrum of bacteria. A thorough understanding of its
chemical properties, mechanism of action, and appropriate experimental methodologies is
essential for researchers and drug development professionals working with this compound. The
information and protocols provided in this guide serve as a foundational resource for such
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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